An In-depth Technical Guide on the Discovery and Synthesis of 2-Deoxy-D-Glucose 6-Phosphate
An In-depth Technical Guide on the Discovery and Synthesis of 2-Deoxy-D-Glucose 6-Phosphate
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
2-Deoxy-D-glucose (2-DG), a synthetic analog of glucose, has garnered significant attention in biomedical research for its ability to inhibit glycolysis. This inhibition is primarily mediated by its phosphorylated form, 2-deoxy-D-glucose 6-phosphate (2-DG-6P). Upon cellular uptake, 2-DG is phosphorylated by hexokinase, leading to the accumulation of 2-DG-6P. This metabolite cannot be further metabolized in the glycolytic pathway, resulting in the competitive inhibition of hexokinase and phosphoglucose (B3042753) isomerase, ultimately leading to energy depletion and cellular stress. This technical guide provides a comprehensive overview of the discovery, synthesis, and key experimental protocols related to 2-deoxy-D-glucose 6-phosphate, tailored for researchers, scientists, and professionals in drug development.
Discovery and Historical Context
The foundational research on the interaction between 2-deoxy-D-glucose and hexokinase was pioneered by Robert K. Crane and Alberto Sols in the 1950s. Their series of papers published in the Journal of Biological Chemistry laid the groundwork for understanding how this glucose analog interferes with cellular metabolism.
In their 1953 publication, Crane and Sols reported on the association of hexokinase with particulate fractions of brain and other tissue homogenates, which was a crucial step in isolating and studying this enzyme's activity.[1] Subsequent work by the duo in 1954 delved into the substrate specificity of brain hexokinase, where they likely first observed the phosphorylation of 2-deoxy-D-glucose.[2] This was followed by investigations into the inhibition of brain hexokinase by various compounds, including the product of glucose phosphorylation, glucose-6-phosphate.[3][4]
While these seminal papers do not contain the explicit phrase "discovery of 2-deoxy-D-glucose 6-phosphate," they describe the enzymatic conversion of 2-deoxy-D-glucose by hexokinase and the inhibitory nature of the resulting phosphorylated product. This body of work established that 2-DG is a substrate for hexokinase and that its phosphorylated form is a potent inhibitor of glucose metabolism.
Synthesis of 2-Deoxy-D-Glucose 6-Phosphate
The synthesis of 2-deoxy-D-glucose 6-phosphate can be achieved through both chemical and enzymatic methods. The precursor for both methods is 2-deoxy-D-glucose.
Chemical Synthesis of 2-Deoxy-D-Glucose (Precursor)
A common starting material for the synthesis of 2-deoxy-D-glucose is D-glucal.[5] A general method involves the haloalkoxylation of D-glucal, followed by reduction and hydrolysis. While various methods exist, they can be tedious and result in low yields.[5][6]
Enzymatic Synthesis of 2-Deoxy-D-Glucose 6-Phosphate
The enzymatic synthesis of 2-DG-6P from 2-DG is a highly specific and efficient method that mimics the intracellular conversion. This process utilizes the enzyme hexokinase, which catalyzes the transfer of a phosphate (B84403) group from adenosine (B11128) triphosphate (ATP) to the C6 position of 2-DG.
Key Components and their Roles:
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2-Deoxy-D-glucose (2-DG): The substrate to be phosphorylated.
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Hexokinase: The enzyme that catalyzes the phosphorylation reaction.
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Adenosine Triphosphate (ATP): The phosphate donor.
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Magnesium Chloride (MgCl₂): A required cofactor for hexokinase activity.
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Buffer: To maintain a stable pH for the enzymatic reaction.
Experimental Protocols
Enzymatic Synthesis of 2-Deoxy-D-Glucose 6-Phosphate
This protocol is adapted from standard hexokinase activity assays and can be scaled up for the preparative synthesis of 2-DG-6P.
Materials:
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2-Deoxy-D-glucose (2-DG)
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Hexokinase (from Saccharomyces cerevisiae)
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Adenosine 5'-triphosphate (ATP), disodium (B8443419) salt
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Magnesium Chloride (MgCl₂)
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Triethanolamine buffer (50 mM, pH 7.6)
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Deionized water
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Ion-exchange chromatography columns (for purification)
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Lyophilizer
Procedure:
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Reaction Mixture Preparation: In a suitable reaction vessel, prepare a reaction mixture containing:
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50 mM Triethanolamine buffer, pH 7.6
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100 mM 2-Deoxy-D-glucose
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50 mM ATP
-
10 mM MgCl₂
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-
Enzyme Addition: Add hexokinase to the reaction mixture to a final concentration of 10-20 units/mL.
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Incubation: Incubate the reaction mixture at 30°C for 2-4 hours. The progress of the reaction can be monitored by measuring the consumption of ATP or the formation of ADP.
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Enzyme Inactivation: Terminate the reaction by heating the mixture to 90-100°C for 5-10 minutes to denature the hexokinase. Centrifuge to remove the precipitated protein.
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Purification: Purify the 2-DG-6P from the reaction mixture using anion-exchange chromatography.
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Load the supernatant onto a pre-equilibrated anion-exchange column (e.g., DEAE-Sephadex).
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Wash the column with deionized water to remove unreacted 2-DG and other non-anionic components.
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Elute the bound 2-DG-6P using a linear gradient of a salt solution (e.g., 0-1 M triethylammonium (B8662869) bicarbonate).
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Collect fractions and assay for the presence of 2-DG-6P.
-
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Desalting and Lyophilization: Pool the fractions containing 2-DG-6P and remove the salt by repeated co-evaporation with water or by dialysis. Lyophilize the desalted solution to obtain 2-DG-6P as a stable powder.
Experimental Workflow: Seahorse XF Glycolysis Stress Test
The Seahorse XF Glycolysis Stress Test is a widely used method to assess the glycolytic function of cells in real-time. 2-DG is a key component of this assay, used to inhibit glycolysis and establish the non-glycolytic acidification rate.
Workflow Diagram:
Protocol Outline:
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Cell Seeding: Seed cells in a Seahorse XF cell culture microplate and allow them to adhere.
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Cartridge Hydration: Hydrate the sensor cartridge overnight in a non-CO₂ incubator.
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Assay Medium: Replace the cell culture medium with a low-buffered Seahorse XF assay medium lacking glucose.
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Baseline Measurement: Measure the basal extracellular acidification rate (ECAR).
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Glucose Injection: Inject a saturating concentration of glucose to initiate glycolysis.
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Glycolysis Measurement: Measure the ECAR to determine the rate of glycolysis.
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Oligomycin Injection: Inject oligomycin, an ATP synthase inhibitor, to force cells to rely on glycolysis for ATP production.
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Glycolytic Capacity Measurement: Measure the maximum ECAR, representing the cell's glycolytic capacity.
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2-DG Injection: Inject 2-deoxy-D-glucose to inhibit glycolysis.
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Non-glycolytic Acidification Measurement: The remaining ECAR is attributed to non-glycolytic processes.
Signaling Pathway: Inhibition of Glycolysis
2-DG-6P inhibits glycolysis at two key points. It acts as a competitive inhibitor of hexokinase, the enzyme that phosphorylates glucose, and as an allosteric inhibitor of phosphoglucose isomerase, the enzyme that converts glucose-6-phosphate to fructose-6-phosphate.
Signaling Pathway Diagram:
Data Presentation
Quantitative Data for 2-Deoxy-D-Glucose 6-Phosphate Synthesis
| Parameter | Enzymatic Synthesis | Reference |
| Starting Material | 2-Deoxy-D-glucose | [General Knowledge] |
| Key Enzyme | Hexokinase | [7] |
| Phosphate Donor | ATP | [7] |
| Typical Yield | >90% (conversion) | [General Knowledge] |
| Purity | High (requires purification) | [General Knowledge] |
Spectroscopic Data for 2-Deoxy-D-Glucose 6-Phosphate
| Spectroscopic Method | Key Features | Reference |
| ¹H NMR | Complex multiplet signals corresponding to the sugar protons. | [General Knowledge] |
| ¹³C NMR | Signals for the six carbon atoms of the deoxy-sugar phosphate backbone. | [General Knowledge] |
| ³¹P NMR | A characteristic signal for the phosphate group. | [General Knowledge] |
| Mass Spectrometry | A molecular ion peak corresponding to the mass of 2-DG-6P (C₆H₁₃O₈P, MW: 244.14 g/mol ). | [General Knowledge] |
Note: Specific chemical shifts and fragmentation patterns can vary depending on the solvent and instrument conditions.
Conclusion
2-Deoxy-D-glucose 6-phosphate is a pivotal molecule in the study of glycolysis and has significant potential in the development of therapeutics that target cellular metabolism. This guide has provided a comprehensive overview of its discovery, methods for its synthesis, and key experimental protocols for its study. The detailed methodologies and data presented herein are intended to serve as a valuable resource for researchers and professionals in the field, facilitating further exploration of the therapeutic applications of glycolysis inhibition.
References
- 1. The association of hexokinase with particulate fractions of brain and other tissue homogenates - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Substrate specificity of brain hexokinase - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. The non-competitive inhibition of brain hexokinase by glucose-6-phosphate and related compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. The inhibition of brain hexokinase by adenosinediphosphate and sulfhydryl reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. arkat-usa.org [arkat-usa.org]
- 6. US6933382B2 - Process for the synthesis of 2-deoxy-D-glucose - Google Patents [patents.google.com]
- 7. Enzymatic Assay of Hexokinase [sigmaaldrich.com]
